Cas no 938458-70-9 ((4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone)

• Product Name: (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone
• CAS No: 938458-70-9
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD09055163
• CID: 1000242
• PubChem ID: 28063044
• Update Time: 2025-05-20

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(3-(methoxymethoxy)phenyl)methanone
• (4-chlorophenyl)-[3-(methoxymethoxy)phenyl]methanone
• (4-CHLOROPHENYL)[3-(METHOXYMETHOXY)PHENYL]METHANONE
• (4-chlorophenyl)[3-(methoxymethoxy)phenyl]methanone(SALTDATA: FREE)
• MFCD09055163
• BS-36321
• 938458-70-9
• AKOS022184500
• DTXSID70650778
• (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone

• MDL： MFCD09055163
• Inchi： 1S/C15H13ClO3/c1-18-10-19-14-4-2-3-12(9-14)15(17)11-5-7-13(16)8-6-11/h2-9H,10H2,1H3
• InChI Key： TUOYUPPWCASZBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C=1)OCOC)=O

Computed Properties

• Exact Mass: 276.05500
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.567
• PSA: 35.53000
• LogP: 3.55370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone

Introduction to (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone (CAS No. 938458-70-9)

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone, also known by its CAS number 938458-70-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl and a methoxymethoxy substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone is C₁₅H₁₄ClO₃. Its molecular weight is 279.72 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for use in various laboratory settings and pharmaceutical formulations.

In recent years, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has been the subject of extensive research due to its potential therapeutic properties. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone effectively inhibits the activity of certain enzymes involved in inflammation and cancer progression.

The mechanism of action of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone is multifaceted. It has been shown to interact with specific protein targets, such as cyclooxygenase (COX) enzymes and matrix metalloproteinases (MMPs), which are key players in inflammatory processes and tumor growth. By modulating the activity of these enzymes, the compound can potentially reduce inflammation and inhibit tumor cell proliferation.

Beyond its anti-inflammatory and anti-cancer properties, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings are supported by research published in the Journal of Neurochemistry, which reported that the compound can protect neuronal cells from oxidative stress and apoptosis.

In addition to its biological activities, the synthetic route to produce (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the methoxymethoxy group through methylation reactions and the coupling of aromatic rings using transition metal catalysts. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for further research and development.

The safety profile of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has also been extensively evaluated. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone (CAS No. 938458-70-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.